Cas no 1480-87-1 (2-Fluoro-3-nitropyridine)
2-Fluoro-3-nitropyridine structure
2-Fluoro-3-nitropyridine Properties
Names and Identifiers
-
- 2-Fluoro-3-nitropyridine
- 5-BroMo-2-fluoro-3-nitropyridine
- 2-Fluor-3-nitropyridin
- 2-fluoro-3-nitro-pyridine
- 3-nitro-2-fluoropyridine
- Pyridine,2-fluoro-3-nitro
- 2-Fluoro-3-nitropyri
- 2-Fluoro-3-nitrylpyridine
- 3-bromo-2-fluoro-5-trifluoromethyl ryridine
- 2-Fluoro-3-nitropyridine, 97+%
- Pyridine, 2-fluoro-3-nitro-
- PubChem1115
- 2-fluor-3-nitropyridine
- 2-fluoro-3- nitropyridine
- KSC174G2N
- QDKIYDGHCFZBGC-UHFFFAOYSA-N
- BCP22086
- SBB068995
- 2-Fluoro-3-nitropyridine, AldrichCPR
- VP10788
- RP01306
- AS04843
- TRA0040046
- LF10489
- EN002078
- SY019263
- N390
- FT-0650282
- AM20070258
- AC-6000
- 1480-87-1
- CS-D0967
- AS-14963
- F0982
- A904181
- SCHEMBL251800
- EN300-41103
- MFCD03095068
- W-205674
- AKOS005255936
- DTXSID40376478
- 2-Fluoro-3-nitropyridine,98%
- 3-Nitro-2-fluoropyridine
- DB-028058
- 2-FLUORO-3-NITROPYRIDINE
- +Expand
-
- MFCD03095068
- QDKIYDGHCFZBGC-UHFFFAOYSA-N
- 1S/C5H3FN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H
- FC1=C(C([H])=C([H])C([H])=N1)[N+](=O)[O-]
Computed Properties
- 142.01800
- 0
- 4
- 0
- 142.018
- 10
- 136
- 0
- 0
- 0
- 0
- 0
- 1
- 1.1
- 58.7
Experimental Properties
- 1.65210
- 58.71000
- 1.5300 to 1.5340
- Slightly soluble in water.
- 110°C/10mmHg(lit.)
- 18°C(lit.)
- 103.842°C
- 1.439
2-Fluoro-3-nitropyridine Security Information
- GHS07
- S26-36/37/39
- S26
- R20/21/22
- T Xi
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Store at room temperature
- 20/21/22-36/37/38-34
- Warning
- IRRITANT
2-Fluoro-3-nitropyridine Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Fluoro-3-nitropyridine Price
2-Fluoro-3-nitropyridine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1480-87-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1480-87-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:1480-87-1)
XU NV SHI
15221998634
1986399151@qq.com
2-Fluoro-3-nitropyridine Related Literature
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1. Nitro-heteroaromatic derivatives of amino-acids and peptides. Part III. Application of ultraviolet–visible absorption and circular dichroism to N-(3-nitro-2-pyridyl)amino-acidsC. Toniolo,D. Nisato,L. Biondi,A. Signor J. Chem. Soc. Perkin Trans. 1 1972 1179
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2. Nitro-heteroaromatic derivatives of amino-acids and peptides. Part V. Photochemical formation of 2-isobutylpyrido[2,3-d]imidazole 1-oxide from 3-nitro-2-pyridyl-DL-leucineG. G. Aloisi,E. Bordignon,A. Signor J. Chem. Soc. Perkin Trans. 2 1972 2218
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3. Nitro-heteroaromatic derivatives of amino-acids and peptides. Part IV. A circular dichroic method for the selective determination of cysteinyl residuesC. Toniolo,D. Nisato,L. Biondi,A. Signor J. Chem. Soc. Perkin Trans. 1 1972 1182
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4. Methods of peptide sequencing. Part II. Cyclisation of N-2-amino-6-ntirophenyl and N-3-amino-2-pyridyl derivatives of amino-acids and peptidesRobert A. W. Johnstone,T. Jeffrey Povall,Ian D. Entwistle J. Chem. Soc. Perkin Trans. 1 1975 1424
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Gang Hu,Jiaxi Xu,Pingfan Li Org. Biomol. Chem. 2018 16 4151
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6. Nucleophilic displacement reactions in aromatic systems. Part X. Kinetics of the reactions of substituted α-halogenopyridines with aniline, N-methyl-, and N-ethyl-aniline in ethanol or ethyl acetate, and of 1-fluoro-2,4-dinitrobenzene with aniline in various solvents. The influence of basic catalystsDerek M. Brewis,Norman B. Chapman,John S. Paine,John Shorter,David J. Wright J. Chem. Soc. Perkin Trans. 2 1974 1787
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7. Rate–product correlations for concurrent nucleophilic displacements of halotriazines by hydroxide and alkoxides in waterT. William Bentley,Joanne Ratcliff,A. Hunter M. Renfrew,John A. Taylor J. Chem. Soc. Perkin Trans. 2 1996 2377
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